Cas no 58621-51-5 (1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-one)

• Product Name: 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-one
• CAS No: 58621-51-5
• Molecular Formula: C₁₁H₁₂O₂
• Molecular Weight: 176.21178
• MDL: MFCD00168679
• CID: 1611130
• PubChem ID: 42799

1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-one Properties

Names and Identifiers

• 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethanone
• ethanone, 1-(2,3-dihydro-2-methyl-5-benzofuranyl)-
• 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-one
• EN300-196834
• VS-08720
• AKOS000111855
• MFCD00168679
• 5-17-10-00058 (Beilstein Handbook Reference)
• 58621-51-5
• 5-acetyl-2-methyl coumaran
• DB-122258
• 5-Acetyl-2,3-dihydro-2-methylbenzo[b]furan
• STK801896
• BBL028307
• 5-Acetyl-2-methylcoumaran
• 5-ACETYL-2,3-DIHYDRO-2-METHYLBENZOFURAN
• BRN 0143143
• CS-0238531
• AKOS022488557
• SCHEMBL1092598
• 5-acetyl-2,3-dihydro-2-methylbenzofuran, AldrichCPR
• 1-(2-Methyl-2,3-dihydro-benzofuran-5-yl)-ethanone
• 1-(2,3-Dihydro-2-methyl-5-benzofuranyl)ethanone
• DTXSID10974162
• 1-(2-methyl-2,3-dihydrobenzofuran-5-yl)ethanone
• MORJCRDAGOARLY-UHFFFAOYSA-N

• MDL： MFCD00168679
• InChIKey： MORJCRDAGOARLY-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O2/c1-7-5-10-6-9(8(2)12)3-4-11(10)13-7/h3-4,6-7H,5H2,1-2H3
• SMILES： CC1CC2=C(O1)C=CC(=C2)C(=O)C

Computed Properties

• Exact Mass: 176.08376
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.08373
• Heavy Atom Count: 13
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.535
• Boiling Point: 310.6°C at 760 mmHg
• Flash Point: 144.7°C
• Density: 1.093

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones